N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-2-phenoxyacetamide

• IUPAC Name: N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H18N2O4/c1-23-16-9-7-14(8-10-16)18-11-15(21-25-18)12-20-19(22)13-24-17-5-3-2-4-6-17/h2-11H,12-13H2,1H3,(H,20,22)
• InChI Key: SIXFLECGTHZWHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• CAS No.: 953015-05-9

Description

The compound “N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-2-phenoxyacetamide” is a complex organic molecule that contains several functional groups, including an oxazole ring, a phenoxy group, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the oxazole ring might undergo reactions at the nitrogen atom, while the acetamide group could be involved in hydrolysis or condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would be influenced by factors such as its molecular structure, the types of functional groups it contains, and its overall polarity. These properties could include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. This information is typically obtained through laboratory testing and is used to develop safety guidelines for handling the compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its physical and chemical properties, and studies of its biological activity. This could lead to potential applications in areas such as medicinal chemistry, materials science, or chemical biology.